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Introduction

(Rac)-SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth
Factor Receptor-3 (VEGFR-3) tyrosine kinase[1][2]. It demonstrates significant anti-
lymphangiogenic, antitumoral, and antimetastatic activities in various preclinical cancer
models[2][3][4]. SAR131675 exerts its effects not only by inhibiting the formation of new
lymphatic vessels but also by modulating the tumor microenvironment, particularly by reducing
the infiltration of tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells
(MDSCs)[2][5][6]- While showing promise in preclinical studies, its development was terminated
due to adverse metabolic effects[7]. Nevertheless, it remains a valuable tool for investigating
the role of the VEGF-C/VEGF-D/VEGFR-3 axis in tumor progression and metastasis.

These application notes provide a summary of dosages and protocols for the use of (Rac)-
SAR131675 in mouse models of cancer based on published literature.

Mechanism of Action
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SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3, with an IC50 of
approximately 20-23 nM[1][8]. It shows moderate activity against VEGFR-2, with a selectivity
ratio of about 10-fold for VEGFR-3 over VEGFR-2, and has minimal effect on VEGFR-1[3][9].
The binding of ligands such as VEGF-C and VEGF-D to VEGFR-3 triggers receptor
autophosphorylation and activation of downstream signaling pathways, including the ERK1/2
and AKT pathways, which are crucial for the proliferation and survival of lymphatic endothelial
cells[10]. By inhibiting VEGFR-3, SAR131675 effectively blocks these downstream signals,
leading to a reduction in lymphangiogenesis[3][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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